Cas no 131215-94-6 (1-Tetradecanol, 14-mercapto-)
1-Tetradecanol, 14-mercapto- structure
Product Name:1-Tetradecanol, 14-mercapto-
CAS No:131215-94-6
MF:C14H30OS
MW:246.45240354538
CID:1228202
PubChem ID:21676849
Update Time:2025-04-20
1-Tetradecanol, 14-mercapto- Chemical and Physical Properties
Names and Identifiers
-
- 1-Tetradecanol, 14-mercapto-
- 14-sulfanyltetradecan-1-ol
- 131215-94-6
- DTXSID20616768
- SCHEMBL2118586
-
- Inchi: 1S/C14H30OS/c15-13-11-9-7-5-3-1-2-4-6-8-10-12-14-16/h15-16H,1-14H2
- InChI Key: KIQDSYRSJKCHCM-UHFFFAOYSA-N
- SMILES: SCCCCCCCCCCCCCCO
Computed Properties
- Exact Mass: 246.2019
- Monoisotopic Mass: 246.20173675g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 16
- Rotatable Bond Count: 13
- Complexity: 117
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.6
- Topological Polar Surface Area: 21.2Ų
Experimental Properties
- PSA: 20.23
1-Tetradecanol, 14-mercapto- Related Literature
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
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Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
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